6,7-Dibromo-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
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Description
6,7-Dibromo-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid is a useful research compound. Its molecular formula is C9H6Br2O4 and its molecular weight is 337.95 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Anti-inflammatory Activity : Compounds containing the 2,3-dihydro-1,4-benzodioxin subunit, including derivatives like 6,7-Dibromo-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid, have been synthesized and evaluated for their anti-inflammatory properties. Some of these compounds have demonstrated comparable potency to known anti-inflammatory agents such as Ibuprofen (Vazquez, Rosell, & Pujol, 1996).
Anticonvulsant Activity : Research indicates the potential for derivatives based on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-cyclopentane-1-carboxylic acid to exhibit anticonvulsant activity. This suggests the broader applicability of related compounds, including this compound, in neurological research (Arustamyan et al., 2019).
Antibacterial and Antifungal Agents : Certain derivatives of 2,3-dihydro-1,4-benzodioxin, such as N-substituted benzenesulfonamide derivatives, have shown potential as antibacterial and antifungal agents, highlighting the significance of this chemical structure in the development of new therapeutic agents (Abbasi et al., 2017).
Biofilm Inhibition : Studies have identified compounds derived from 1,4-benzodioxin, such as N-alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides, as effective in inhibiting bacterial biofilms, suggesting a potential role in combating biofilm-associated infections (Abbasi et al., 2020).
Anti-Diabetic Agents : Compounds structurally related to 2,3-dihydro-1,4-benzodioxin have been synthesized and evaluated for their anti-diabetic properties, indicating the scope of this chemical structure in diabetes research and treatment (Abbasi et al., 2023).
Properties
IUPAC Name |
6,7-dibromo-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Br2O4/c10-4-3-5-8(15-2-1-14-5)6(7(4)11)9(12)13/h3H,1-2H2,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAQJEXMCCBHATG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C(=C(C=C2O1)Br)Br)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Br2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50633408 |
Source
|
Record name | 6,7-Dibromo-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50633408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.95 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
66411-17-4 |
Source
|
Record name | 6,7-Dibromo-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50633408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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